Cas no 1186195-16-3 (1-(Difluoromethyl)pyrene)

• Product Name: 1-(Difluoromethyl)pyrene
• CAS No: 1186195-16-3
• MF: C₁₇H₁₀F₂
• MW: 252.258111476898
• CID: 4684227
• Update Time: 2023-08-14

1-(Difluoromethyl)pyrene Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)pyrene
• 1-(Difluoromethyl)pyrene

• Inchi： 1S/C17H10F2/c18-17(19)14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9,17H
• InChI Key： IYMSRSKFOPLGAV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 340
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 396.8±27.0 °C at 760 mmHg
• Flash Point: 163.8±11.6 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(Difluoromethyl)pyrene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)